Cas no 54143-56-5 (Flecainide Acetate)

• Product Name: Flecainide Acetate
• CAS No: 54143-56-5
• MF: C₁₉H₂₄F₆N₂O₅
• MW: 474.394686698914
• MDL: MFCD00214290
• CID: 369250
• PubChem ID: 329831337
• Update Time: 2025-04-19

Flecainide Acetate Chemical and Physical Properties

Names and Identifiers

• N-(2-Piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide monoacetate
• Flecainide Acetate
• acetic acid,N-(piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• Flecainide (acetate)
• Flecainide acetate (Tambocor®, Ecrinal®,Almarytm®, Apocard® , Flécaine)
• EINECS 258-997-5
• Flecainide acetate salt
• FLECAINIDE MONOACETATE
• N-(2-Piperidylmethyl)-2,5-bis-(2,2,2-trifluoroethoxy)benzamide acetate salt
• R 818
• R-818
• Flecainide for system suitability, European Pharmacopoeia (EP) Reference Standard
• N-(2-Piperidylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide monoacetate
• SCHEMBL121583
• SR-01000000172
• Q27089351
• SMR000058451
• NC00641
• SR-01000000172-5
• HMS3714C12
• 11A-HYDROXYEPOXYPROGESTERONE
• Tambocor (TN)
• N-(piperidin-2-ylmethyl)-2,5-bis[(2,2,2-trifluoroethyl)oxy]benzamide acetate
• acetic acid;N-(piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• SR-01000000172-7
• 54143-56-5 (acetate)
• FLECAINIDE ACETATE [JAN]
• FLECAINIDE ACETATE [USP IMPURITY]
• F 6777
• 54143-56-5
• AKOS015889993
• FLECAINIDE ACETATE (EP MONOGRAPH)
• E-0735
• DTXCID80626
• MLS001148177
• CAS-54143-56-5
• FLECAINIDE ACETATE [USP MONOGRAPH]
• FLECAINIDE ACETATE [USAN]
• CCG-220735
• Flecainide Acetate Tablet
• Flecainide for system suitability
• Benzamide, N-(2-piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-,monoacetate
• CHEBI:5091
• Flecainide acetate [USAN:USP:JAN]
• D00638
• SB19142
• Flecainidacetat
• FLECAINIDE ACETATE (MART.)
• FLECAINIDE ACETATE (USP MONOGRAPH)
• SR-01000000172-4
• HMS2097C12
• n-(piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide acetate
• AS-11702
• Flecainide acetate (USAN:USP:JAN)
• FLECAINIDE ACETATE [USP-RS]
• FLECAINIDE ACETATE [WHO-DD]
• DTXSID8020626
• Opera_ID_1587
• HMS3267N04
• NS00076417
• SR-01000000172-2
• NCGC00093934-02
• Flecainide acetate (JP17/USP)
• Flecainide acetate, European Pharmacopoeia (EP) Reference Standard
• 2,5-bis(2,2,2-trifluoroethoxy)-N-(2-piperidylmethyl)benzamide acetate
• HMS3369M07
• FLECAINIDE ACETATE (USP-RS)
• FT-0630667
• FLECAINIDE ACETATE [EP IMPURITY]
• CS-1400
• HMS3412D09
• FLECAINIDE ACETATE [VANDF]
• HMS3259F11
• BCP17825
• NSC719273
• NCGC00257762-01
• HMS3676D09
• FLECAINIDE ACETATE [EP MONOGRAPH]
• Tox21_200208
• 2-({[2,5-bis(2,2,2-trifluoroethoxy)benzoyl]amino}methyl)piperidinium acetate
• N-(Piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide monoacetate
• FLECAINIDE ACETATE [ORANGE BOOK]
• MLS002222300
• NCGC00093934-01
• N-((2RS)-Piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide monoacetate
• FLECAINIDE ACETATE (EP IMPURITY)
• Flecainide acetate, United States Pharmacopeia (USP) Reference Standard
• EU-0100546
• Benzamide, N-(2-piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-, monoacetate
• CHEMBL1200822
• Flecainide acetate, British Pharmacopoeia (BP) Reference Standard
• N-(2-Piperidylmethyl)-2,5-bis-(2,2,2-trifluoroethoxy)benzamide acetate
• HY-17429
• UNII-M8U465Q1WQ
• HMS1570C12
• 2,5-Bis-(2,2,2-trifluoroethoxy)-N-(2-piperidinylmethyl)benzamide acetate
• FLECAINIDE ACETATE [MART.]
• Tambocor
• M8U465Q1WQ
• FLECAINIDE ACETATE (USP IMPURITY)
• MLS000069675
• 2-(((2,5-bis(2,2,2-trifluoroethoxy)benzoyl)amino)methyl)piperidinium acetate
• Apocard
• MFCD00214290
• HMS2231E15
• Flecainide (acetate)?
• FLECAINIDEACETATE
• G60923
• DB-052497

• MDL： MFCD00214290
• Inchi： 1S/C17H20F6N2O3.C2H4O2/c18-16(19,20)9-27-12-4-5-14(28-10-17(21,22)23)13(7-12)15(26)25-8-11-3-1-2-6-24-11;1-2(3)4/h4-5,7,11,24H,1-3,6,8-10H2,(H,25,26);1H3,(H,3,4)
• InChI Key： RKXNZRPQSOPPRN-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1C(NCC1CCCCN1)=O)OCC(F)(F)F)(F)F.OC(C)=O

Computed Properties

• Exact Mass: 474.15900
• Monoisotopic Mass: 414.137812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.6

Experimental Properties

• Density: 1.286
• Melting Point: 145-153°C
• Boiling Point: 434.9°Cat760mmHg
• Flash Point: 216.8°C
• Water Partition Coefficient: Soluble in dilute acetic acid, dimethyl sulfoxide, ethanol, methanol and water.
• PSA: 96.89000
• LogP: 4.25130
• Vapor Pressure: Not available

Flecainide Acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335-H360
• Warning Statement： P201-P261-P264-P280-P304+P340+P312-P308+P313
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 63-22-36/37/38
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：CV5792550
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1(b)